3-(1-Carboxy-4-mercaptobutoxy)benzoic acid

• Molecular Formula: C12H14O5S
• Molecular Weight: 270.30 g/mol
• IUPAC Name: 3-(1-carboxy-4-sulfanylbutoxy)benzoic acid
• InChI: InChI=1S/C12H14O5S/c13-11(14)8-3-1-4-9(7-8)17-10(12(15)16)5-2-6-18/h1,3-4,7,10,18H,2,5-6H2,(H,13,14)(H,15,16)
• InChI Key: KUHQPVJMGPHXPD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(CCCS)C(=O)O)C(=O)O

Description

3-(1-Carboxy-4-mercaptobutoxy)benzoic acid is a useful research compound. Its molecular formula is C12H14O5S and its molecular weight is 270.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 3-(4-acetylthio-1-methoxycarbonylbutoxy)benzoate XV (8.00 g, 23.5 mmol) in THF (60 mL) was deoxygenated by bubbling N2 through the solution for 1 hour. To the solution was added deoxygenated 3 N NaOH (47 mL, 141 mmol) and the mixture was stirred for 24 hours at room temperature under N2. The mixture was acidified with 1 N HCl and extracted with EtOAc (3×300 mL). The organic extracts were washed with water (300 mL) and brine (300 mL), dried over MGSO4, filtered, and concentrated. The residual oil was dissolved in ether and the solution was concentrated to afford 3-(1-carboxy-4-mercaptobutoxy)-benzoic acid (4.40 g, 16.3 mmol, 69%) as a white solid: 1H NMR (CDCl3) δ1.40 (t, J=7.9 Hz, 1H), 1.83-1.99 (m, 2H), 2.11-2.22 (m, 2H), 2.63 (m, 2H), 4.76 (dd, J=7.3, 5.0 Hz, 1H), 7.23 (m, 1H), 7.38 (t, J=7.8 Hz, 1H), 7.49 (m, 1H), 7.72 (d, J=7.7 Hz, 1H); 13C NMR (CDCl3) δ24.1, 29.6, 31.2, 75.5, 114.8, 122.1, 123.9, 129.9, 130.5, 157.6, 171.8, 177.1. Elemental analysis calculated for C12H14O5S: C, 53.32; H, 5.22; S, 11.86. Found: C, 53.04; H, 5.38; S, 11.58.